Cas no 383148-84-3 (1-{[(3-Chlorobenzoyl)oxy]imino}-1,2,3,4-tetrahydronaphthalene)

• Product Name: 1-{[(3-Chlorobenzoyl)oxy]imino}-1,2,3,4-tetrahydronaphthalene
• CAS No: 383148-84-3
• MF: C₁₇H₁₄ClNO₂
• MW: 299.751563549042
• CID: 5233263
• Update Time: 2025-06-13

1-{[(3-Chlorobenzoyl)oxy]imino}-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

• N-[(3-CHLOROBENZOYL)OXY]-N-[3,4-DIHYDRO-1(2H)-NAPHTHALENYLIDEN]AMINE
• 1-([(3-CHLOROBENZOYL)OXY]IMINO)-1,2,3,4-TETRAHYDRONAPHTHALENE
• [(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]amino 3-chlorobenzoate
• 1-{[(3-chlorobenzoyl)oxy]imino}-1,2,3,4-tetrahydronaphthalene
• [(E)-3,4-dihydro-2H-naphthalen-1-ylideneamino] 3-chlorobenzoate
• SMR000180036
• MLS000546838
• [(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]amino3-chlorobenzoate
• 1-{[(3-Chlorobenzoyl)oxy]imino}-1,2,3,4-tetrahydronaphthalene

• Inchi： 1S/C17H14ClNO2/c18-14-8-3-7-13(11-14)17(20)21-19-16-10-4-6-12-5-1-2-9-15(12)16/h1-3,5,7-9,11H,4,6,10H2/b19-16+
• InChI Key： LAMHKUBSEMGAIF-KNTRCKAVSA-N
• SMILES： ClC1=CC=CC(=C1)C(=O)O/N=C1/C2C=CC=CC=2CCC/1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 410
• XLogP3: 4.7
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1-{[(3-Chlorobenzoyl)oxy]imino}-1,2,3,4-tetrahydronaphthalene

Comprehensive Analysis of 1-{[(3-Chlorobenzoyl)oxy]imino}-1,2,3,4-tetrahydronaphthalene (CAS No. 383148-84-3)

1-{[(3-Chlorobenzoyl)oxy]imino}-1,2,3,4-tetrahydronaphthalene (CAS No. 383148-84-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a tetrahydronaphthalene backbone coupled with a 3-chlorobenzoyloxyimino functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its scaffold could serve as a building block for kinase inhibitors or enzyme modulators.

In recent years, the demand for high-purity intermediates like 1-{[(3-Chlorobenzoyl)oxy]imino}-1,2,3,4-tetrahydronaphthalene has surged, driven by advancements in precision medicine and green chemistry. A common query among scientists is: "How does the chlorobenzoyl moiety influence the compound's reactivity?" Studies suggest that the electron-withdrawing nature of the chlorine atom enhances the stability of the imine bond, facilitating controlled reactions in multi-step syntheses. This property aligns with the growing trend of sustainable synthesis, where minimizing waste and improving yield are critical.

The compound’s CAS No. 383148-84-3 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in structure-activity relationship (SAR) studies. Its tetrahydronaphthalene core is structurally analogous to several FDA-approved drugs, sparking interest in its derivatization for central nervous system (CNS) targets. For instance, modifications to the oxyimino group could yield analogs with improved blood-brain barrier permeability—a hot topic in neuropharmacology.

From an industrial perspective, 1-{[(3-Chlorobenzoyl)oxy]imino}-1,2,3,4-tetrahydronaphthalene is often discussed in the context of patent literature and process optimization. Companies are investing in flow chemistry techniques to scale up its production efficiently, addressing challenges like regioselectivity during functionalization. Environmental concerns also drive innovations in catalytic methods to replace traditional stoichiometric reagents, resonating with the broader shift toward circular economy principles.

In summary, CAS No. 383148-84-3 represents a compelling case study at the intersection of medicinal chemistry and industrial innovation. Its structural features and reactivity profile continue to inspire research into next-generation therapeutics and eco-friendly synthesis routes, making it a compound to watch in the coming decade.